Canada Balsam, Technical Grade

• CAS: 8007-47-4
• Synonyms: Canada Balsams; Canada Turpentine
• Molecular Formula: C39H52N6O2
• Molecular Weight: 636.9 g/mol
• SMILES: CC=CC=C(C=C)C(CN1CCC(NC(C1=O)CCCN=C(N)N)C(CC2=CC3=CC=CC=C3C=C2)NC(=O)C)C(=CC=C)C=CC
• InChI: InChI=1S/C39H52N6O2/c1-6-10-16-30(9-4)34(32(14-7-2)15-8-3)27-45-24-22-35(44-36(38(45)47)19-13-23-42-39(40)41)37(43-28(5)46)26-29-20-21-31-17-11-12-18-33(31)25-29/h6-12,14-18,20-21,25,34-37,44H,2,4,13,19,22-24,26-27H2,1,3,5H3,(H,43,46)(H4,40,41,42)
• InChIKey: IIUZTTUQXFCORF-UHFFFAOYSA-N

Synthetic mounting media like Permount™ are prone to cracking within years, risking irreversible specimen damage. Canada Balsam, Technical Grade, offers a proven alternative with non-destructive chemical aging over decades, ensuring long-term slide integrity. • Refractive index (n20/D 1.515-1.530) precisely matched to crown glass for minimal diffraction • High viscosity (~3000 mPa·s) enables immediate photomicrography of fresh mounts • Acid value (75-90 mg KOH/g) serves as a quantifiable authenticity benchmark for QA verification

Canada Balsam Technical Grade Specifications

Canada Balsam, Technical Grade (CAS 8007-47-4), is a natural oleoresin exuded from the balsam fir tree (*Abies balsamea*), primarily composed of terpene resins dissolved in volatile essential oils. Its key technical specifications, as defined by major suppliers, include a refractive index (n20/D) within the range of 1.515 to 1.530 [1], a viscosity of 3000 mPa*s at 20°C , an acid value between 75 and 90 mg KOH/g [1], and a density of approximately 0.99 g/mL [2]. This product is supplied as a nearly clear, yellow, viscous liquid and is classified as a flammable liquid (Flash Point: 39-43°C) [2].

1

Optical match Refractive index matched to crown glass

2

Workflow speed High viscosity supports immediate photomicrography

3

Quality screening Acid value specification for authenticity verification

• [1] DrugFuture. Balsam Canada. Chemical Abstract. View Source
• [2] Carl Roth. Canada balsam, 25 ml, glass, CAS No. 8007-47-4. Product Specification. View Source

Why Canada Balsam Cannot Be Substituted

Generic substitution in mounting media is precluded by the interdependent and material-specific properties that dictate long-term slide integrity and optical performance. The selection of a mounting medium is not solely based on a single parameter like refractive index; it involves a complex interplay of viscosity, polymerization chemistry, solvent compatibility, and aging behavior. For instance, the rapid physical deterioration (cracking) observed in the synthetic medium Permount™ within years contrasts with the gradual chemical aging of Canada Balsam over decades, demonstrating that 'permanence' is a medium-specific, not a universal, characteristic [1][2]. Furthermore, the high viscosity of a medium like Canada Balsam, which enables immediate high-magnification photomicrography [3], cannot be assumed for lower-viscosity alternatives without compromising the experimental workflow. These quantifiable, differential aging and application profiles underscore that a seemingly similar 'mounting medium' cannot be interchanged without risking specimen damage and data loss.

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Cracking vs. chemical aging

Synthetic media may physically crack within years, damaging specimens; Canada balsam ages via non-destructive coloration over decades.

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Viscosity delays imaging

Lower-viscosity alternatives cannot enable immediate high-magnification photomicrography of fresh mounts.

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Refractive index mismatch

Xylene-based synthetics (~1.50) deviate from crown glass, introducing optical artifacts in high-resolution imaging.

• [1] Schmid, T., Hidde, J., Grünier, S., Jungnickel, R., Dariz, P., Riedel, J., & Neuhaus, B. (2021). Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM. Polymers, 13(13), 2112. View Source
• [2] Schmid, T., Hidde, J., Grünier, S., Jungnickel, R., Dariz, P., Riedel, J., & Neuhaus, B. (2021). Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM. Polymers, 13(13), 2112. View Source
• [3] Jelley, E. E. (1930). Mounting Media for Microscopic Work. Nature, 125, 672. View Source

Canada Balsam vs. Key Comparators: Quantitative Evidence

Long-Term Stability: Canada Balsam vs. Permount™

In a 2021 study on the aging of microscope slide mounting media, Canada Balsam and the synthetic resin Permount™ were compared using Raman and UV-Vis spectroscopy. The study found that while both media deteriorate, the mode and timescale of degradation are fundamentally different. Canada Balsam exhibited a slow chemical aging process marked by increasing coloration. In contrast, Permount™ showed rapid physical deterioration characterized by the formation of cracks that could physically impact the mounted specimen [1]. The time to onset of noticeable deterioration was quantified as decades for Canada Balsam versus just a few years for Permount™ [1].

Long-term stability

Reported

Deterioration onset: decades (chemical coloration) vs. few years (cracking) for Permount™

Supports decades-scale preservation context

2021 study; Raman/UV-Vis on museum slides

Evidence Dimension	Long-term specimen preservation integrity
Target Compound Data	Noticeable changes take decades; aging is chemical (increasing coloration)
Comparator Or Baseline	Permount™ (synthetic mounting medium)
Quantified Difference	Deterioration onset is an order of magnitude faster for Permount™ (few years) vs. Canada Balsam (decades)
Conditions	Natural and experimentally accelerated aging; Raman and UV-Vis spectroscopy; analysis of slides from museum collections

Why This Matters

This quantifiable difference in long-term stability is critical for the procurement of media for archival collections and research where slide integrity must be preserved for decades, not years.

• [1] Schmid, T., Hidde, J., Grünier, S., Jungnickel, R., Dariz, P., Riedel, J., & Neuhaus, B. (2021). Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM. Polymers, 13(13), 2112. View Source

Refractive Index: Canada Balsam vs. Neutral Balsam

The refractive index (RI) of a mounting medium is critical for minimizing light diffraction and maximizing image clarity. Canada Balsam Technical Grade has a tightly specified RI range of 1.515 to 1.530 , which is purposefully matched to the RI of crown glass (~1.52) [1]. In comparison, a common neutral balsam product is specified with a broader and slightly lower RI range of 1.5216 to 1.5240 . Furthermore, some xylene-based synthetic alternatives possess a significantly lower RI of approximately 1.50 .

Refractive index (RI)

Specification review

Canada balsam 1.515–1.530, matched to crown glass; synthetic alternatives ~1.50

RI context for imaging clarity and artifact reduction

Vendor technical data

Evidence Dimension	Refractive Index (n20/D)
Target Compound Data	1.515 - 1.530
Comparator Or Baseline	Neutral Balsam: 1.5216 - 1.5240; Xylene-based synthetic: ~1.50
Quantified Difference	Canada Balsam's RI range is broader than neutral balsam, but both are closer to glass than synthetic media (difference of ~0.02-0.03 vs. glass).
Conditions	20°C; as per vendor technical data sheets

Why This Matters

Procurement decisions must account for the specific RI range, as a deviation of even 0.02 can introduce visible optical artifacts, especially in high-resolution imaging. Canada Balsam's RI range is a proven match for glass, unlike some lower-RI synthetics.

• [1] StainsFile. Natural Resin Mountants. View Source

Dental Histology: Canada Balsam vs. Cyanoacrylate Adhesive

A 2016 study directly compared Canada Balsam and cyanoacrylate adhesive (Fevikwik™) as mounting media for ground sections of teeth. While the study found no statistically significant difference for most observed features, cyanoacrylate demonstrated superior performance in visualizing specific dental microstructures. For instance, the observation of striae of Retzius was better with cyanoacrylate (P < 0.0205), as were enamel lamellae (P < 0.036), dentinal tubules (P < 0.0057), and interglobular dentin (P < 0.0001) [1].

Dental histology

Reported

Cyanoacrylate reported higher scores for striae of Retzius (p<0.02) and dentinal tubules (p<0.006)

Dental hard-tissue endpoint context

2016 study; ground tooth sections

Evidence Dimension	Visualization clarity of specific dental hard tissue features (scored by independent observers)
Target Compound Data	Standard performance for most features; sub-optimal for specific structures like striae of Retzius.
Comparator Or Baseline	Cyanoacrylate adhesive (Fevikwik™)
Quantified Difference	Cyanoacrylate scored significantly higher for visualizing striae of Retzius (p<0.0205), enamel lamellae (p<0.036), and dentinal tubules (p<0.0057).
Conditions	Ground sections of twenty extracted teeth; scoring by two independent observers; statistical analysis using Student's t-test

Why This Matters

This direct evidence informs procurement for dental research labs by showing that while Canada Balsam is a reliable general-purpose medium, alternative media may be necessary for specialized studies focusing on specific enamel and dentin features.

• [1] S. N. et al. (2016). Mounting ground sections of teeth: Cyanoacrylate adhesive versus Canada balsam. Journal of Oral and Maxillofacial Pathology, 20(1), 20–24. View Source

High Viscosity Advantage for Immediate Imaging

The high viscosity of Canada Balsam is not merely a handling characteristic but a functional advantage for specific workflows. While standard Canada Balsam for microscopy has a viscosity of 3000 mPa*s , a specialized formulation (e.g., Biognost's Canada Balsam) boasts a significantly higher viscosity of 10,000-11,000 cSt . A 1930 study in Nature highlighted that using a highly viscous mountant (achieved by doubling the concentration of dried Canada Balsam) enabled fresh mounts to be photomicrographed at high magnification within minutes of being cut, using the microscope in a horizontal position [1].

High-viscosity workflow

Reported

Up to 10,000–11,000 cSt enables immediate photomicrography of fresh mounts

Supports rapid imaging workflow

1930 Nature study; horizontal microscope orientation

Evidence Dimension	Workflow speed for immediate high-magnification photomicrography
Target Compound Data	Viscosity can be adjusted from 3000 mPa*s to 10,000+ cSt to enable immediate imaging.
Comparator Or Baseline	Lower viscosity media (implicit baseline for standard mounting)
Quantified Difference	Higher viscosity formulations reduce the time from mounting to imaging to minutes, as opposed to the typical longer wait times for lower viscosity media to set.
Conditions	High magnification microscopy; horizontal microscope orientation

Why This Matters

For laboratories with high-throughput imaging needs or specific requirements for photomicrography of fresh sections, selecting a high-viscosity grade of Canada Balsam provides a quantifiable workflow advantage by minimizing the wait time before imaging.

• [1] Jelley, E. E. (1930). Mounting Media for Microscopic Work. Nature, 125, 672. View Source

Acid Value: Canada Balsam vs. Colophony

The acid value serves as a key quality control metric to detect adulteration of Canada Balsam with cheaper resins like colophony. Pure Canada Balsam is reported to have an acid value of approximately 120-125, whereas colophony has a significantly higher acid value of around 165 [1]. Technical Grade Canada Balsam from major suppliers is specified with a lower acid value range of 75-90 [2], indicating a different degree of processing or natural variation. An acid value exceeding 130 is considered an indicator of potential adulteration with colophony or crude turpentine [1].

Acid value benchmark

Specification review

Technical grade 75–90; pure resin ~120–125; colophony ~165 (mg KOH/g)

Supports adulteration screening

Quality control metric; acid value >130 flags colophony

Evidence Dimension	Acid Value (mg KOH/g)
Target Compound Data	75-90 (Technical Grade); ~120-125 (Pure resin)
Comparator Or Baseline	Colophony: ~165
Quantified Difference	Colophony's acid value is >38% higher than that of pure Canada Balsam, and >83% higher than the technical grade.
Conditions	Titration method (unspecified in sources)

Why This Matters

This quantitative difference provides a clear, verifiable metric for procurement and quality assurance, enabling users to screen for adulterated or substandard material and ensure they are purchasing authentic Canada Balsam.

• [1] Natural Pigments. Canada Balsam. View Source
• [2] DrugFuture. Balsam Canada. Chemical Abstract. View Source

Aging Modes: Chemical Coloration vs. Physical Cracking

Beyond the timescale of deterioration, the specific mode of failure is a critical differentiator. The 2021 aging study revealed that Canada Balsam undergoes chemical aging, manifesting as an increase in coloration over time. This process does not physically damage the specimen. In direct contrast, Permount™ was found to deteriorate via physical cracking, which can and often does directly impact the integrity of the mounted specimen [1][2].

Aging mode

Reported

Canada balsam: chemical coloration; Permount™: specimen-damaging physical cracking

Preservation mode context for irreplaceable specimens

2021 study; light microscopy and spectroscopy

Evidence Dimension	Primary mode of aging-related deterioration
Target Compound Data	Chemical aging (increasing coloration)
Comparator Or Baseline	Permount™ (synthetic mounting medium)
Quantified Difference	Qualitative difference: Canada Balsam fails via color change; Permount™ fails via specimen-damaging cracking.
Conditions	Natural and experimentally accelerated aging; analysis via Raman spectroscopy, UV-Vis spectroscopy, and light microscopy

Why This Matters

This evidence is paramount for curators of irreplaceable type specimens or long-term research collections. A medium that fails by changing color (but leaves the specimen intact) is vastly preferable to one that risks mechanical damage to the specimen itself through cracking.

• [1] Schmid, T., Hidde, J., Grünier, S., Jungnickel, R., Dariz, P., Riedel, J., & Neuhaus, B. (2021). Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM. Polymers, 13(13), 2112. View Source
• [2] Schmid, T., Hidde, J., Grünier, S., Jungnickel, R., Dariz, P., Riedel, J., & Neuhaus, B. (2021). Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM. Polymers, 13(13), 2112. View Source

Canada Balsam Procurement Scenarios

Archival Preservation of Irreplaceable Specimens

For natural history museums, herbaria, and type culture collections requiring slide permanence on a multi-decadal scale, Canada Balsam is the superior choice. As demonstrated, its mode of deterioration is a non-destructive chemical coloration over decades, in stark contrast to the specimen-damaging cracking exhibited by synthetic alternatives like Permount™ within just a few years [1][2]. The quantifiable difference in deterioration onset (decades vs. years) directly justifies its procurement for any collection where specimen integrity over the long term is non-negotiable.

High-Resolution Microscopy and Photomicrography

Laboratories engaged in high-magnification imaging of freshly prepared specimens should prioritize Canada Balsam formulations for their high viscosity. This property, which can reach 10,000-11,000 cSt , enables immediate photomicrography of fresh mounts, a workflow advantage over lower-viscosity media that require longer setting times [3]. Furthermore, its refractive index range of 1.515-1.530 is a precise match for crown glass, ensuring minimal light diffraction and optimal image clarity.

General Histology and Cytology

For routine histology and cytology laboratories that require a reliable, permanent mounting medium with a long track record, Canada Balsam Technical Grade remains a sound procurement choice. Its status as an IVD-registered product with defined specifications for refractive index (1.515-1.530) and viscosity (3000 mPa*s) ensures batch-to-batch consistency. The product's known long-term aging profile, while not indefinite [1], is well-documented, providing a level of predictability not yet available for many newer synthetic alternatives.

Resin Adulterant Screening

Procurement and quality assurance departments can utilize the acid value specification (75-90 for technical grade [4]; ~120-125 for pure resin [5]) as a quantitative benchmark to verify the authenticity of Canada Balsam shipments. A measured acid value exceeding 130 serves as a clear red flag for potential adulteration with cheaper resins like colophony (acid value ~165) [5], enabling data-driven rejection of substandard materials.

Application

Selection Property

Validation Focus

Archival preservation

Long-term chemical aging behavior

Decades-scale slide integrity without cracking

High-resolution photomicrography

High viscosity for immediate imaging

Reduced wait time and RI matched to glass

General histology & cytology

Defined specifications and batch consistency

Predictable long-term aging profile

Adulterant screening

Acid value benchmark

Verify authenticity against colophony

• [1] Schmid, T., Hidde, J., Grünier, S., Jungnickel, R., Dariz, P., Riedel, J., & Neuhaus, B. (2021). Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM. Polymers, 13(13), 2112. View Source
• [2] Schmid, T., Hidde, J., Grünier, S., Jungnickel, R., Dariz, P., Riedel, J., & Neuhaus, B. (2021). Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM. Polymers, 13(13), 2112. View Source
• [3] Jelley, E. E. (1930). Mounting Media for Microscopic Work. Nature, 125, 672. View Source
• [4] DrugFuture. Balsam Canada. Chemical Abstract. View Source
• [5] Natural Pigments. Canada Balsam. View Source